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Compound of Interest

Compound Name: Phenacyl Bromide

Cat. No.: B1166212 Get Quote

Introduction
This technical support guide provides detailed information on the stability and proper storage

conditions for phenacyl bromide (2-bromoacetophenone). It is intended for researchers,

scientists, and drug development professionals to ensure the integrity of the compound and the

safety of laboratory personnel. Phenacyl bromide is a powerful lachrymator and a versatile

reagent in organic synthesis, making its proper handling crucial for both experimental success

and safety.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for phenacyl bromide?

A1: Phenacyl bromide should be stored in a refrigerator at temperatures between 0-10°C.[1]

[2]

Q2: Is phenacyl bromide sensitive to light, air, or moisture?

A2: Yes, phenacyl bromide is sensitive to light, air, and heat.[1][2][3][4] It also reacts slowly

with moisture, which can lead to the formation of hydrogen bromide.[5][6] Therefore, it is crucial

to store it under an inert atmosphere.[1][2]

Q3: What are the signs of phenacyl bromide decomposition?
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A3: A key sign of decomposition is a change in color. Pure phenacyl bromide is a white to light

yellow crystalline solid.[1][7] Upon decomposition, it may turn brownish-yellow.[7] This color

change can be due to the release of hydrogen bromide.[7]

Q4: What is the shelf life of phenacyl bromide?

A4: With proper storage, some suppliers indicate a shelf life of up to 5 years.[8] However, it's

important to note that even when stored in a desiccator, the compound can discolor over time.

[9] For products without a specified expiration date, routine inspection is recommended to

ensure it performs as expected.

Q5: What are the main hazards associated with phenacyl bromide?

A5: Phenacyl bromide is a potent lachrymator, meaning it causes severe irritation to the eyes

and mucous membranes, leading to tearing.[6][10] It is also toxic if swallowed, inhaled, or in

contact with skin, and can cause severe skin burns and eye damage.[6][11][12]

Troubleshooting Guide
This section addresses common issues encountered during the use of phenacyl bromide.
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Problem Possible Cause(s) Troubleshooting Steps

Inconsistent reaction yields or

unexpected side products.

Degradation of phenacyl

bromide due to improper

storage.

1. Check for discoloration: A

brownish-yellow color indicates

potential decomposition. 2.

Perform a purity check: Use

TLC, melting point

determination, or NMR to

assess the purity of your

starting material. 3. Purify if

necessary: Recrystallization

from methanol can be used to

purify decomposed phenacyl

bromide.[7]

The phenacyl bromide solid

has become discolored and

appears wet.

Exposure to moisture and air.

1. Handle with extreme

caution: The presence of

moisture may have led to the

formation of hydrogen

bromide, a corrosive gas.[5] 2.

Work in a well-ventilated fume

hood. 3. Attempt purification:

Recrystallization may salvage

the material, but if severely

decomposed, it should be

disposed of according to safety

protocols.

Strong, irritating odor upon

opening the container, even

with no visible discoloration.

Phenacyl bromide is a

lachrymator.[6]

1. Always handle in a fume

hood. 2. Wear appropriate

personal protective equipment

(PPE), including gloves, safety

glasses, and a lab coat.[11]

[12]

Quantitative Data Summary
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Property Value

Molecular Formula C8H7BrO

Molecular Weight 199.05 g/mol [1]

Melting Point 48-51°C

Boiling Point 135°C at 18 mmHg

Appearance White to light yellow crystalline solid[1]

Solubility
Insoluble in water; soluble in alcohol, benzene,

chloroform, and ether.[13]

Experimental Protocols
Purity Assessment by Thin-Layer Chromatography
(TLC)
Objective: To quickly assess the purity of a phenacyl bromide sample.

Materials:

TLC plates (silica gel 60 F254)

Developing chamber

Solvent system (e.g., Hexane:Ethyl Acetate 8:2)

UV lamp (254 nm)

Capillary tubes

Phenacyl bromide sample

Acetophenone (as a potential impurity standard)

Procedure:
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Prepare the developing chamber by adding the solvent system to a depth of about 0.5 cm.

Cover the chamber and allow it to saturate.

Dissolve a small amount of the phenacyl bromide sample in a suitable solvent like

dichloromethane.

Using a capillary tube, spot the dissolved sample onto the baseline of a TLC plate. If

available, spot a reference standard of pure phenacyl bromide and acetophenone

alongside.

Place the TLC plate in the developing chamber and allow the solvent front to move up the

plate.

Once the solvent front is near the top, remove the plate and mark the solvent front.

Visualize the spots under a UV lamp. Pure phenacyl bromide should appear as a single

spot. The presence of additional spots may indicate impurities or degradation products.

Purification by Recrystallization
Objective: To purify decomposed or impure phenacyl bromide.

Materials:

Crude phenacyl bromide

Methanol

Erlenmeyer flask

Hot plate

Ice bath

Buchner funnel and filter paper

Vacuum flask

Procedure:
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Place the crude phenacyl bromide in an Erlenmeyer flask.

Add a minimal amount of hot methanol to dissolve the solid completely.

Allow the solution to cool slowly to room temperature.

Once crystals begin to form, place the flask in an ice bath to maximize crystal formation.

Collect the purified crystals by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of cold methanol.

Dry the crystals under vacuum. The purified phenacyl bromide should be white crystals with

a melting point of 49-51°C.[7]

Visualizations
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Storage Conditions
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Encountering Issues with
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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